sodium 2-hydroxy-1-(methylsulfanyl)propane-2-sulfonate

• CAS No.: 2167710-10-1
• Molecular Formula: C4H9NaO4S2
• Molecular Weight: 208.2

Description

Sodium 2-hydroxy-1-(methylsulfanyl)propane-2-sulfonate is a chemical compound with a unique structure that includes both hydroxyl and sulfonate functional groups. This compound is known for its diverse applications in various fields, including chemistry, biology, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of sodium 2-hydroxy-1-(methylsulfanyl)propane-2-sulfonate typically involves the reaction of 2-hydroxypropane-2-sulfonic acid with methylthiol in the presence of a base such as sodium hydroxide. The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound involves large-scale chemical reactors where the reactants are mixed and heated to the required temperature. The product is then purified through various techniques such as crystallization or distillation to obtain a high-purity compound suitable for commercial use.

Chemical Reactions Analysis

Types of Reactions

Sodium 2-hydroxy-1-(methylsulfanyl)propane-2-sulfonate undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonate group to a sulfide.

Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like halides or amines are typically employed under basic conditions.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, and various substituted derivatives, depending on the specific reagents and conditions used.

Scientific Research Applications

Sodium 2-hydroxy-1-(methylsulfanyl)propane-2-sulfonate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in drug development for treating certain diseases.

Industry: It is used in the formulation of cleaning agents, surfactants, and other industrial products.

Mechanism of Action

The mechanism of action of sodium 2-hydroxy-1-(methylsulfanyl)propane-2-sulfonate involves its interaction with specific molecular targets and pathways. The hydroxyl and sulfonate groups play a crucial role in its reactivity and binding to target molecules. These interactions can lead to various biological effects, such as enzyme inhibition or activation, depending on the context.

Comparison with Similar Compounds

Similar Compounds

Sodium 2-hydroxypropane-2-sulfonate: Lacks the methylsulfanyl group, which affects its reactivity and applications.

Sodium methylsulfonate: Does not have the hydroxyl group, leading to different chemical properties and uses.

Sodium 2-hydroxy-1-(ethylsulfanyl)propane-2-sulfonate: Similar structure but with an ethyl group instead of a methyl group, resulting in variations in its chemical behavior.

Uniqueness

Sodium 2-hydroxy-1-(methylsulfanyl)propane-2-sulfonate is unique due to the presence of both hydroxyl and methylsulfanyl groups, which confer distinct chemical properties and a wide range of applications. Its ability to undergo various chemical reactions and its potential biological activities make it a valuable compound in scientific research and industry.